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Compound of Interest

Compound Name: Tetracosyl acetate

Cat. No.: B15355120 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for tetracosyl acetate was not readily

available. The following guidance is based on the chemical properties of tetracosyl acetate
and the safety protocols for similar long-chain alkyl acetates. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department and adhere to all local,

state, and federal regulations, as these supersede any general guidance provided here.

The proper disposal of laboratory chemicals is a critical aspect of ensuring a safe and

environmentally responsible research environment. For a compound such as tetracosyl
acetate, a methodical approach is necessary to mitigate risks and comply with regulatory

standards. This guide provides essential safety and logistical information for the handling and

disposal of tetracosyl acetate.

Key Chemical and Safety Data
Below is a summary of the known physical and chemical properties of tetracosyl acetate,

along with general safety information derived from similar compounds.
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Property Value

Molecular Formula C₂₆H₅₂O₂[1][2]

Molecular Weight 396.7 g/mol [1]

Appearance
Likely a solid at room temperature, given its long

carbon chain.

Solubility
Expected to have low water solubility.[3] Soluble

in organic solvents.

General Hazards

While specific toxicity data is unavailable, similar

long-chain esters are generally considered to

have low acute toxicity. However, inhalation of

dust or fumes should be avoided. May cause

skin and eye irritation upon contact.

Personal Protective Equipment (PPE)

Chemical-resistant gloves (e.g., nitrile), safety

goggles or a face shield, and a laboratory coat

should be worn when handling this compound.

[4]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of tetracosyl
acetate.

1. Waste Identification and Characterization:

Treat tetracosyl acetate as a potentially hazardous chemical waste.

Do not mix with other waste streams unless compatibility has been confirmed.

2. Segregation:

Keep tetracosyl acetate waste separate from other chemical waste categories to prevent

dangerous reactions. Segregate from:

Acids and bases
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Oxidizing agents

Reactive metals

3. Containerization:

Use a dedicated, leak-proof container that is chemically compatible with tetracosyl acetate.

For solid waste, a high-density polyethylene (HDPE) container is suitable.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Tetracosyl Acetate," and any known hazard characteristics.

4. Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is under the

control of laboratory personnel.

The storage area should be cool, dry, and well-ventilated.

Keep the container tightly closed except when adding waste.

5. Spill Management:

In the event of a spill, ensure the area is well-ventilated and restrict access.

For small spills, use an inert absorbent material such as vermiculite or sand to contain the

substance.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Decontaminate the spill area with an appropriate solvent, and collect the cleaning materials

as hazardous waste.

6. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.
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Provide them with accurate information about the waste, including its identity and quantity.

Follow their specific instructions for packaging and transport to the licensed hazardous waste

disposal facility.

Experimental Workflow for Disposal
Below is a visual representation of the logical workflow for the proper disposal of tetracosyl
acetate.
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Caption: Workflow for the safe disposal of tetracosyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15355120#tetracosyl-acetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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